Cas no 2548979-64-0 (3-{3-[(4-bromo-1H-pyrazol-1-yl)methyl]azetidin-1-yl}-1-(propan-2-yl)pyrrolidin-2-one)

• Product Name: 3-{3-[(4-bromo-1H-pyrazol-1-yl)methyl]azetidin-1-yl}-1-(propan-2-yl)pyrrolidin-2-one
• CAS No: 2548979-64-0
• MF: C₁₄H₂₁BrN₄O
• MW: 341.246742010117
• CID: 5311208
• PubChem ID: 154830351
• Update Time: 2025-07-09

3-{3-[(4-bromo-1H-pyrazol-1-yl)methyl]azetidin-1-yl}-1-(propan-2-yl)pyrrolidin-2-one Chemical and Physical Properties

Names and Identifiers

• F6677-3880
• AKOS040715732
• 3-{3-[(4-bromo-1H-pyrazol-1-yl)methyl]azetidin-1-yl}-1-(propan-2-yl)pyrrolidin-2-one
• 2548979-64-0

• Inchi： 1S/C14H21BrN4O/c1-10(2)19-4-3-13(14(19)20)17-6-11(7-17)8-18-9-12(15)5-16-18/h5,9-11,13H,3-4,6-8H2,1-2H3
• InChI Key： XOAIHTHYGDKCEP-UHFFFAOYSA-N
• SMILES： BrC1C=NN(C=1)CC1CN(C1)C1C(N(C(C)C)CC1)=O

Computed Properties

• Exact Mass: 340.08987g/mol
• Monoisotopic Mass: 340.08987g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 20
• Rotatable Bond Count: 4
• Complexity: 372
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 41.4Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on 3-{3-[(4-bromo-1H-pyrazol-1-yl)methyl]azetidin-1-yl}-1-(propan-2-yl)pyrrolidin-2-one

Comprehensive Overview of 3-{3-[(4-bromo-1H-pyrazol-1-yl)methyl]azetidin-1-yl}-1-(propan-2-yl)pyrrolidin-2-one (CAS No. 2548979-64-0)

The compound 3-{3-[(4-bromo-1H-pyrazol-1-yl)methyl]azetidin-1-yl}-1-(propan-2-yl)pyrrolidin-2-one (CAS No. 2548979-64-0) represents a highly specialized chemical entity with significant potential in pharmaceutical and agrochemical research. Its unique structural framework, featuring a pyrrolidin-2-one core linked to a 4-bromo-1H-pyrazol-1-yl moiety via an azetidin-1-yl bridge, has garnered attention for its modular design and bioactivity. Researchers are increasingly exploring its applications in drug discovery, particularly in targeting enzyme inhibition and receptor modulation.

In recent years, the demand for novel heterocyclic compounds like 3-{3-[(4-bromo-1H-pyrazol-1-yl)methyl]azetidin-1-yl}-1-(propan-2-yl)pyrrolidin-2-one has surged due to their role in addressing challenges in precision medicine and sustainable agriculture. The 4-bromo-1H-pyrazol-1-yl group, a key pharmacophore, is frequently associated with antimicrobial and anti-inflammatory properties, making this compound a candidate for infectious disease research. Meanwhile, the azetidin-1-yl segment enhances metabolic stability, a critical factor in optimizing drug half-life.

Synthetic routes to 2548979-64-0 often involve multi-step protocols, including N-alkylation of the pyrrolidin-2-one scaffold and subsequent coupling with 4-bromo-1H-pyrazole derivatives. Advanced techniques such as microwave-assisted synthesis and flow chemistry have been employed to improve yield and purity, reflecting broader trends in green chemistry. Analytical characterization via NMR, HPLC-MS, and X-ray crystallography confirms its structural integrity, while computational studies predict favorable ADMET (Absorption, Distribution, Metabolism, Excretion, Toxicity) profiles.

The versatility of 3-{3-[(4-bromo-1H-pyrazol-1-yl)methyl]azetidin-1-yl}-1-(propan-2-yl)pyrrolidin-2-one extends to material science, where its brominated aromatic system enables participation in cross-coupling reactions like Suzuki-Miyaura or Buchwald-Hartwig animations. Such reactivity aligns with the growing interest in functionalized heterocycles for organic electronics and catalysis. Furthermore, its propan-2-yl side chain introduces steric control, a feature leveraged in asymmetric synthesis.

Emerging discussions in scientific forums highlight the compound’s potential in neurodegenerative disease research, particularly due to its ability to penetrate the blood-brain barrier (BBB). Questions frequently searched in academic databases include: *"How does 2548979-64-0 interact with tau protein aggregates?"* or *"Can the azetidin-1-yl motif improve bioavailability in CNS-targeted drugs?"* These inquiries underscore its relevance in tackling Alzheimer’s and Parkinson’s pathologies.

From an industrial perspective, scalability remains a focal point. Patent filings reveal proprietary methods to optimize the synthesis of 3-{3-[(4-bromo-1H-pyrazol-1-yl)methyl]azetidin-1-yl}-1-(propan-2-yl)pyrrolidin-2-one, emphasizing cost-effective halogenation strategies and solvent recovery systems. Regulatory compliance with REACH and ICH guidelines ensures its safe handling in GMP environments, addressing concerns about occupational exposure limits.

In summary, CAS No. 2548979-64-0 exemplifies the intersection of innovation and utility in modern chemistry. Its structural complexity, combined with measurable bioactivity, positions it as a valuable tool for interdisciplinary research—spanning medicinal chemistry, materials engineering, and beyond. Future studies may explore its derivatization to unlock new therapeutic or industrial applications, cementing its role in next-generation scientific advancements.